Cas no 883817-27-4 (2-fluoro-N-[2-(piperazin-1-yl)ethyl]benzamide)

• Product Name: 2-fluoro-N-[2-(piperazin-1-yl)ethyl]benzamide
• CAS No: 883817-27-4
• MF: C₁₃H₁₈FN₃O
• MW: 251.299926280975
• CID: 3054767
• PubChem ID: 4138851
• Update Time: 2025-06-14

2-fluoro-N-[2-(piperazin-1-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[2-(piperazin-1-yl)ethyl]benzamide
• 2-FLUORO-N-(2-(1-PIPERAZINYL)ETHYL)BENZAMIDE
• EN300-72922
• CS-0259297
• IKB81727
• Z234898139
• 2-fluoro-N-(2-piperazin-1-ylethyl)benzamide
• AKOS005894164
• CHEMBL4516334
• 883817-27-4

• Inchi： 1S/C13H18FN3O/c14-12-4-2-1-3-11(12)13(18)16-7-10-17-8-5-15-6-9-17/h1-4,15H,5-10H2,(H,16,18)
• InChI Key： MKYHXDARARLYAE-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NCCN1CCNCC1)=O

Computed Properties

• Exact Mass: 251.14339037Da
• Monoisotopic Mass: 251.14339037Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 425.6±40.0 °C at 760 mmHg
• Flash Point: 211.2±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-fluoro-N-[2-(piperazin-1-yl)ethyl]benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-fluoro-N-[2-(piperazin-1-yl)ethyl]benzamide

Recent Advances in the Study of 2-fluoro-N-[2-(piperazin-1-yl)ethyl]benzamide (CAS: 883817-27-4)

2-fluoro-N-[2-(piperazin-1-yl)ethyl]benzamide (CAS: 883817-27-4) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug discovery and development. The presence of a fluorine atom and a piperazine moiety in its structure makes it a promising candidate for modulating biological targets, particularly in the central nervous system (CNS) and oncology.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 2-fluoro-N-[2-(piperazin-1-yl)ethyl]benzamide. One notable area of research involves its interaction with serotonin and dopamine receptors, which are critical targets for treating psychiatric and neurological disorders. Preliminary findings suggest that this compound exhibits selective binding affinity for certain receptor subtypes, highlighting its potential as a lead compound for developing novel therapeutics.

In addition to its CNS applications, 2-fluoro-N-[2-(piperazin-1-yl)ethyl]benzamide has also been explored for its anticancer properties. Recent in vitro and in vivo studies have demonstrated its ability to inhibit the proliferation of specific cancer cell lines, possibly through the modulation of key signaling pathways. Researchers are particularly interested in its role in inducing apoptosis and its synergistic effects with existing chemotherapeutic agents.

The synthesis and optimization of 2-fluoro-N-[2-(piperazin-1-yl)ethyl]benzamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic and pharmacodynamic profiles. These efforts aim to enhance the compound's bioavailability, metabolic stability, and target specificity, thereby increasing its therapeutic potential.

Despite these promising developments, challenges remain in the clinical translation of 2-fluoro-N-[2-(piperazin-1-yl)ethyl]benzamide. Issues such as off-target effects, toxicity, and formulation stability need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-fluoro-N-[2-(piperazin-1-yl)ethyl]benzamide (CAS: 883817-27-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse pharmacological activities and potential applications in CNS disorders and oncology make it a valuable candidate for further investigation. Continued research and development efforts are expected to yield significant advancements in understanding and harnessing the therapeutic potential of this compound.